Cas no 884507-16-8 (5-isocyanato-1-methyl-1H-indole)

5-Isocyanato-1-methyl-1H-indole is a reactive heterocyclic compound featuring an isocyanate functional group attached to an indole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of ureas, carbamates, and other nitrogen-containing derivatives. The methyl group at the 1-position enhances stability, while the isocyanate moiety offers high reactivity toward nucleophiles, enabling efficient conjugation with amines, alcohols, and thiols. Its indole core provides a versatile framework for pharmaceutical and agrochemical applications, including the development of bioactive molecules. Careful handling is required due to the moisture sensitivity of the isocyanate group. Suitable for controlled functionalization in medicinal chemistry and material science.

5-isocyanato-1-methyl-1H-indole structure

884507-16-8 structure

Product Name:5-isocyanato-1-methyl-1H-indole

CAS No:884507-16-8

MF:C₁₀H₈N₂O

MW:172.18332195282

CID:710530

PubChem ID:24229489

Update Time:2025-05-27

5-isocyanato-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

- 1H-Indole,5-isocyanato-1-methyl-
- 5-Isocyanato-1-methyl-1H-indole
- 5-isocyanato-1-methylindole
- 1H-Indole,5-isocyanato-1-methyl
- 1-methylindol-5-isocyanate
- indole-5-isocyanate
- EN300-1857616
- FT-0707728
- SCHEMBL16297181
- DTXSID20640205
- AKOS006227935
- 884507-16-8
- MFCD09702358
- J-517647
- MS-22305
- DB-077291
- G29866
- 5-isocyanato-1-methyl-1H-indole
- Inchi： 1S/C10H8N2O/c1-12-5-4-8-6-9(11-7-13)2-3-10(8)12/h2-6H,1H3
- InChI Key： RDQRMCJCROUHOF-UHFFFAOYSA-N
- SMILES： O=C=NC1C=CC2=C(C=1)C=CN2C

Computed Properties

Exact Mass: 172.06400
Monoisotopic Mass: 172.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 34.4Å²

Experimental Properties

Melting Point: 42.5 °C
PSA: 34.36000
LogP: 2.14560

5-isocyanato-1-methyl-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR55642-250mg	5-Isocyanato-1-methyl-1H-indole	884507-16-8	97%	250mg	£90.00	2025-02-20
Apollo Scientific	OR55642-1g	5-Isocyanato-1-methyl-1H-indole	884507-16-8	97%	1g	£130.00	2025-02-20
abcr	AB223530-1 g	5-Isocyanato-1-methyl-1H-indole, 95%; .	884507-16-8	95%	1g	€285.00	2023-01-26
TRC	B450160-10mg	5-isocyanato-1-methyl-1H-indole	884507-16-8		10mg	$ 50.00	2022-06-07
TRC	B450160-50mg	5-isocyanato-1-methyl-1H-indole	884507-16-8		50mg	$ 70.00	2022-06-07
TRC	B450160-100mg	5-isocyanato-1-methyl-1H-indole	884507-16-8		100mg	$ 115.00	2022-06-07
Enamine	EN300-1857616-0.05g	5-isocyanato-1-methyl-1H-indole	884507-16-8	93%	0.05g	$27.0	2023-09-18
Enamine	EN300-1857616-0.1g	5-isocyanato-1-methyl-1H-indole	884507-16-8	93%	0.1g	$41.0	2023-09-18
Enamine	EN300-1857616-0.25g	5-isocyanato-1-methyl-1H-indole	884507-16-8	93%	0.25g	$58.0	2023-09-18
Enamine	EN300-1857616-0.5g	5-isocyanato-1-methyl-1H-indole	884507-16-8	93%	0.5g	$91.0	2023-09-18